Cas no 98244-48-5 ((2S)-3-bromo-2-methyl-propan-1-ol)

(2S)-3-bromo-2-methyl-propan-1-ol structure
98244-48-5 structure
Product Name:(2S)-3-bromo-2-methyl-propan-1-ol
CAS No:98244-48-5
MF:C4H9BrO
MW:153.017660856247
CID:803399
PubChem ID:24859484
Update Time:2025-04-19

(2S)-3-bromo-2-methyl-propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Bromo-2-methylpropan-1-ol
    • (2S)-3-bromo-2-methylpropan-1-ol
    • (S)-(+)-3-BROMO-2-METHYL-1-PROPANOL
    • (S)-3-Bromo-2-methyl-propanol
    • 1-Propanol,3-bromo-2-methyl-, (2S)-
    • (2S)-3-bromo-2-methyl-propan-1-ol
    • 3-bromo-2-(S)-methyl-1-propanol
    • (S)-2-methyl-3-bromopropanol
    • (S)-3-bromo-2-methyl-1-propanol
    • 1-Propanol,3-bromo-2-methyl-,(2S)-
    • DTXSID30450756
    • AS-60622
    • CS-0101486
    • 98244-48-5
    • 1-Propanol, 3-bromo-2-methyl-, (2S)-
    • D76160
    • MFCD00064575
    • (2s)-3-bromo-2-methyl-1-propanol
    • YDA24448
    • BDBM36058
    • (S)-(+)-3-Bromo-2-methyl-1-propanol, 97%
    • AMY14347
    • (S)-3-bromo-2-methylpropanol
    • (S)-(+)-3-Bromo-2-methyl-1-propanol, purum, >=96.0% (sum of enantiomers, GC)
    • (S)-3-Bromo-2-methyl-propan-1-ol
    • AKOS015909897
    • SCHEMBL240970
    • 3-Bromo-2-methyl-1-propanol #
    • DB-007986
    • DTXCID80401576
    • MDL: MFCD00064575
    • Inchi: 1S/C4H9BrO/c1-4(2-5)3-6/h4,6H,2-3H2,1H3/t4-/m1/s1
    • InChI Key: KIBOHRIGZMLNNS-SCSAIBSYSA-N
    • SMILES: BrC[C@@H](C)CO

Computed Properties

  • Exact Mass: 151.98400
  • Monoisotopic Mass: 151.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.461 g/mL at 25 °C(lit.)
  • Boiling Point: 177.5°Cat760mmHg
  • Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
  • Refractive Index: n20/D 1.483(lit.)
  • PSA: 20.23000
  • LogP: 1.00970
  • Solubility: Not determined
  • Optical Activity: [α]25/D +7.3°, c = 2 in chloroform

(2S)-3-bromo-2-methyl-propan-1-ol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NA 1993 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:9
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

(2S)-3-bromo-2-methyl-propan-1-ol Pricemore >>

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(2S)-3-bromo-2-methyl-propan-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:98244-48-5)(2S)-3-bromo-2-methyl-propan-1-ol
Order Number:A944397
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:50
Price ($):434.0/832.0/1733.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:98244-48-5)(2S)-3-bromo-2-methyl-propan-1-ol
A944397
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):434.0/832.0/1733.0
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